Cas no 852133-63-2 (N-(2H-1,3-benzodioxol-5-yl)-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide
• CAS No: 852133-63-2
• MF: C₂₀H₁₅N₃O₃S
• MW: 377.416403055191
• CID: 5554902
• Update Time: 2025-10-29

N-(2H-1,3-benzodioxol-5-yl)-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-2-carboxamide, N-1,3-benzodioxol-5-yl-3-methyl-6-phenyl-
• N-(2H-1,3-benzodioxol-5-yl)-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide

• Inchi： 1S/C20H15N3O3S/c1-12-18(19(24)21-14-7-8-16-17(9-14)26-11-25-16)27-20-22-15(10-23(12)20)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,21,24)
• InChI Key： ZYBGAETWDZWPMW-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=C3OCOC3=C2)=O)=C(C)N2C=C(C3=CC=CC=C3)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-methyl-6-phenylimidazo2,1-b1,3thiazole-2-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 852133-63-2)

N-(2H-1,3-benzodioxol-5-yl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide, identified by its CAS number 852133-63-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and development. The structural complexity of this molecule, featuring a combination of benzodioxole, imidazo[2,1-b][1,3]thiazole, and phenyl moieties, positions it as a promising candidate for further investigation into its pharmacological properties.

The benzodioxole moiety, commonly referred to as an oxygenated dibenzo-p-dioxin structure, is well-documented for its presence in various bioactive natural products and synthetic compounds. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in the design of therapeutic agents. In contrast, the imidazo[2,1-b][1,3]thiazole scaffold is another critical feature of this compound, known for its role in modulating various biological pathways. This scaffold has been extensively studied for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer.

The phenyl group in the molecular structure of N-(2H-1,3-benzodioxol-5-yl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide contributes to the compound's lipophilicity and binding affinity to biological targets. This characteristic is particularly important in drug design, as it can influence the compound's ability to cross cell membranes and reach its intended site of action. Additionally, the carboxamide functional group at the 2-position of the imidazo[2,1-b][1,3]thiazole ring enhances the molecule's solubility and bioavailability, making it more suitable for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The compound N-(2H-1,3-benzodioxol-5-yl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide is no exception to this trend. Several studies have highlighted its potential in inhibiting key enzymes involved in inflammatory pathways. For instance, preliminary in vitro studies have demonstrated that this compound can modulate the activity of cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial enzymes in the production of pro-inflammatory mediators.

Beyond its anti-inflammatory potential, N-(2H-1,3-benzodioxol-5-yl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide has also shown promise in other therapeutic areas. Research indicates that this molecule may exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or metabolic pathways. Furthermore, its structural features suggest that it could be effective against certain types of cancer by inhibiting key signaling pathways involved in tumor growth and progression.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 5-hydroxybenzodioxole derivatives and imidazo[2,1-b][1,3]thiazole precursors. These intermediates are then coupled using various coupling reactions such as amide bond formation or palladium-catalyzed cross-coupling reactions. The final step involves purification techniques such as column chromatography or recrystallization to obtain the pure compound.

The pharmacokinetic properties of N-(2H-1,3-benzodioxol-5-y-)-b]\)[13]thiazo,CASNo85213366322 is also an important consideration in drug development. Preliminary studies have indicated that this compound exhibits moderate oral bioavailability and a reasonable half-life upon administration. These pharmacokinetic parameters suggest that it may be suitable for once-daily dosing regimens if further studies confirm its safety and efficacy.

In conclusion,N-(\textbf{t}extbf{t}extbf{t}extbf{t}extbf{t}extbf{t}extbf{t}extbf{t}extbf{t}extbf{t}textbf{t}textbf{t}textbf{t}textbf{t}textbf{t}textbf{t})-\textbf{(}\textbf{\textbf{\textbf{\textb}}\textb}}\textb}{\tex}}\tex}}}\tex}\tex}\tex}\tex}\tex}\tex}\tex}\tex}\tex}\tex}\tex})-\textb}{\tx}}}-\tx}-tx}-tx}-tx}-tx}-tx})-\textb}{\tx})-\tx})-\tx})-\tx})-\tx})-\tx})-\tx})-\tx}).CASNo85)\(21336)\(63)\(22) is a complex heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features make it a promising candidate for further investigation into various therapeutic areas including anti-inflammation,cancer treatment antimicrobial applications .With continued research into its pharmacological properties ,pharmacokineticsand synthetic methodologies ,this compound holds great promise for improving human health and well-being.